![molecular formula C10H9ClN2OS B1615492 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide CAS No. 3323-85-1](/img/structure/B1615492.png)
2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
Overview
Description
“2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide” is a chemical compound with the molecular formula C10H9ClN2OS . It is also known as N-BENZYL-2-CHLORO-N-(4-METHYL-1,3-BENZOTHIAZOL-2-YL)ACETAMIDE .
Synthesis Analysis
The synthesis of similar compounds has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions . For instance, the synthesis of N-(1,3-BENZOTHIAZOL-2-YL)-2-CHLOROACETAMIDE has been reported from 2-Benzothiazolamine and Chloroacetyl chloride .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C10H9ClN2OS. The InChI code for this compound is 1S/C10H9ClN2OS/c1-6-3-2-4-7-9(6)13-10(15-7)12-8(14)5-11/h2-4H,5H2,1H3,(H,12,13,14) .Scientific Research Applications
Antimicrobial and Cytotoxic Properties
- 2-chloro-N-(benzothiazole-2-yl)acetamides, including derivatives, demonstrate effective antimicrobial activities, particularly against fungi. They also possess cytotoxic properties, suggesting potential for further exploration in medical applications (Mokhtari & Pourabdollah, 2013).
Synthesis and Characterization in Complexes
- These compounds are used in the synthesis of N-acetamide complexes with Pd(II) and Pt(II), characterized by various spectroscopic techniques. Their structure and potential for anticancer effects have been investigated, highlighting their role in medicinal chemistry research (Al‐Janabi et al., 2020).
Applications in Organic Synthesis
- In organic chemistry, these acetamides are pivotal in the intramolecular cyclization of compounds, leading to the formation of pyridin-2(1H)-ones. This demonstrates their versatility in synthesizing diverse organic structures (Savchenko et al., 2020).
Photochemical and Thermochemical Studies
- These acetamides are utilized in studies exploring vibrational spectra, electronic properties, and their potential as photosensitizers in dye-sensitized solar cells. They show promise in renewable energy applications due to their light harvesting efficiency (Mary et al., 2020).
Future Directions
The future directions for “2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide” could involve further exploration of its potential biological activities, given the promising results seen with other benzothiazole derivatives . This could include in-depth studies of its antimicrobial and anticancer properties, as well as exploration of other potential therapeutic applications.
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is DprE1 , a key enzyme involved in the biosynthesis of arabinogalactan, an essential component of the cell wall of Mycobacterium tuberculosis . This compound has shown potent inhibitory activity against M. tuberculosis, making it a promising candidate for anti-tubercular therapy .
Mode of Action
This compound interacts with its target DprE1, inhibiting the enzyme’s function . This interaction disrupts the biosynthesis of arabinogalactan, leading to the weakening of the bacterial cell wall and ultimately, the death of the bacteria .
Biochemical Pathways
The compound affects the arabinogalactan biosynthesis pathway, which is crucial for the survival of M. tuberculosis. By inhibiting DprE1, the compound prevents the formation of arabinogalactan, leading to a compromised cell wall and the inability of the bacteria to maintain its structural integrity .
Pharmacokinetics
The compound’s bioavailability is likely influenced by factors such as its lipophilicity, molecular weight, and hydrogen bonding capacity .
Result of Action
The result of the compound’s action is the inhibition of M. tuberculosis growth. By targeting DprE1 and disrupting arabinogalactan biosynthesis, the compound weakens the bacterial cell wall, leading to the death of the bacteria . This makes this compound a potential candidate for the development of new anti-tubercular drugs .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, potentially impacting its absorption and distribution . Additionally, factors such as temperature and presence of other substances can affect the compound’s stability and activity .
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives have been found to exhibit anti-tubercular activity, suggesting that they may interact with enzymes, proteins, and other biomolecules involved in the pathogenesis of tuberculosis .
Cellular Effects
Benzothiazole derivatives have been shown to inhibit the growth of Mycobacterium tuberculosis, indicating that they may influence cell function, signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Benzothiazole derivatives have been shown to inhibit the growth of Mycobacterium tuberculosis, suggesting that they may bind to biomolecules, inhibit or activate enzymes, and alter gene expression .
properties
IUPAC Name |
2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2OS/c1-6-3-2-4-7-9(6)13-10(15-7)12-8(14)5-11/h2-4H,5H2,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHLMDKGZDZIWKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60354379 | |
Record name | 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60354379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3323-85-1 | |
Record name | 2-Chloro-N-(4-methyl-2-benzothiazolyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3323-85-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60354379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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